Journal Name:Plastics, Rubber and Composites
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: , DOI: 10.1039/C7MH90022H
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: , DOI: 10.1039/C4MH90014F
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: , DOI: 10.1039/C9MH90013F
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: , DOI: 10.1039/D0MH90014A
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: , DOI: 10.1039/C8MH90001A
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A sustainable sulfur–carbonaceous composite electrode toward high specific energy rechargeable cells†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2019-10-15 , DOI: 10.1039/C9MH01224A
The micrometer-scale reticulated structure of highly sulfur-philic nitrogen-doped graphene oxide (NrGO) that is achieved by chemically controlling the nitrogen-doping degree improves the chemical and electrochemical stability of the active sulfur while providing sufficient sulfur/electrolyte interface for a facile electrochemical process so that a high specific energy of 325 W h kg−1 can be achieved.
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A three-dimensional multilayer graphene web for polymer nanocomposites with exceptional transport properties and fracture resistance†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2018-01-10 , DOI: 10.1039/C7MH00984D
Small amounts of two-dimensional (2D) graphene sheets are usually added into a polymer matrix to fabricate nanocomposites with improved mechanical and functional properties. Further enhancements of these properties beyond those of ordinary nanocomposites require much higher loadings of well-dispersed fillers, preferably in the form of an interconnected network with the preferential orientation along the direction of interest. However, the assembly of 2D fillers to form such a three-dimensional (3D) network remains a formidable task. Herein, a totally new approach is developed to fabricate a high-density 3D multilayer graphene web with interconnected, in-plane oriented graphene struts based on the versatile chemical vapor deposition technique. The continuous high-quality graphene network within the epoxy composites leads to exceptional electrical and thermal conductivities of 50 S cm−1 and 8.8 Wm−1 K−1, respectively. The high filler loading of 8.3 wt% also gives rise to a remarkable fracture toughness of 2.18 MPa m1/2, well over 100% enhancement over the neat epoxy. The simultaneous achievements of both remarkable transport properties and fracture toughness at these levels by an identical nanocomposite are unprecedented and have never been reported previously. The combination of unrivalled electrical and thermal conductivities with extraordinary fracture resistance offers the composites unique opportunities for multi-functional applications.
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A single-component hydrogel bioink for bioprinting of bioengineered 3D constructs for dermal tissue engineering†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2018-08-17 , DOI: 10.1039/C8MH00525G
Bioprinting is attractive to create cellularized constructs for skin repair. However, the vast majority of bioinks present limitations in the printing of chemically defined 3D constructs with controllable biophysical and biochemical properties. To address this challenge, a single-component hydrogel bioink with a controlled density of cell-adhesive ligands, tuneable mechanical properties and adjustable rheological behaviour is developed for extrusion bioprinting and applied for the biofabrication of 3D dermal constructs. A methacrylate modified pectin bioink is designed to allow the tethering of integrin-binding motifs and the formation of hydrogels by UV photopolymerization and ionic gelation. The rheological behaviour of a low polymer concentration (1.5 wt%) solution is adjusted by ionic crosslinking, yielding a printable bioink that holds the predesigned shape upon deposition for postprinting photocrosslinking. Printed constructs provide a suitable microenvironment that supports the deposition of endogenous extracellular matrix, rich in collagen and fibronectin, by entrapped dermal fibroblasts. This approach enables the design of chemically defined and cell-responsive bioinks for tissue engineering applications and particularly for the generation of biomimetic skin constructs.
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A supramolecular hybrid material constructed from graphene oxide and a pillar[6]arene-based host–guest complex as an ultrasound and photoacoustic signal nanoamplifier†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2018-02-26 , DOI: 10.1039/C8MH00128F
Photoacoustic imaging combines the merits of ultrasound imaging and optical imaging, and allows a fascinating imaging paradigm with deeper tissue penetration than optical imaging and higher spatial resolution than ultrasound imaging. Herein, we develop a supramolecular hybrid material composed of graphene oxide (GO) and a pillar[6]arene-based host–guest complex (CP6⊃PyN), which can be used as an ultrasound (US) and photoacoustic (PA) signal nanoamplifier. Triggered by the near-infrared (NIR) light mediated photothermal effect, CO2 nanobubbles are generated on the surface of GO@CP6⊃PyN due to the decomposition of the bicarbonate counterions, thus strongly amplifying its US and PA performances. Our study, for the first time, demonstrates enhanced US and PA activity in a supramolecular hybrid material on the basis of host–guest chemistry as a photoacoustic nanoplatform.
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A tale of two membranes: from poly (ionic liquid) to metal–organic framework hybrid nanoporous membranes via pseudomorphic replacement†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2017-05-18 , DOI: 10.1039/C7MH00193B
A general approach to produce a variety of free-standing asymmetric MOF hybrid membranes and superstructure arrays on “inert” substrates with tailored crystal sizes and shapes was developed. The obtained MOF hybrid membrane exhibits fast actuation in response to external gas stimulus.
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